Cas no 1183546-36-2 (3-phenyl-1-(pyridin-3-yl)propan-1-amine)

• Product Name: 3-phenyl-1-(pyridin-3-yl)propan-1-amine
• CAS No: 1183546-36-2
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD12153940
• CID: 5157447
• PubChem ID: 21127071
• Update Time: 2026-03-04

3-phenyl-1-(pyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-PHENYL-1-(PYRIDIN-3-YL)PROPAN-1-AMINE
• 3-Pyridinemethanamine, α-(2-phenylethyl)-
• 3-phenyl-1-(pyridin-3-yl)propan-1-amine

• MDL： MFCD12153940
• Inchi： 1S/C14H16N2/c15-14(13-7-4-10-16-11-13)9-8-12-5-2-1-3-6-12/h1-7,10-11,14H,8-9,15H2
• InChI Key： FGXYOCRUZLRAOG-UHFFFAOYSA-N
• SMILES： NC(C1C=NC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-phenyl-1-(pyridin-3-yl)propan-1-amine

Comprehensive Overview of 3-phenyl-1-(pyridin-3-yl)propan-1-amine (CAS No. 1183546-36-2)

3-phenyl-1-(pyridin-3-yl)propan-1-amine (CAS No. 1183546-36-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique phenyl and pyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining aromatic and heterocyclic components, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to known neuromodulators.

The growing interest in 3-phenyl-1-(pyridin-3-yl)propan-1-amine is reflected in the increasing number of scientific publications and patent filings. A key area of exploration is its role in modulating neurotransmitter systems, which aligns with current trends in neurodegenerative disease research. For instance, its pyridine ring is often associated with compounds targeting cognitive enhancement and mood disorders, topics frequently searched by users in academic and medical communities. Additionally, the compound's amine functionality provides a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 1183546-36-2 exemplifies the convergence of medicinal chemistry and organic synthesis. Its preparation typically involves multi-step reactions, including reductive amination and cross-coupling techniques, which are widely discussed in modern literature. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in pharmaceutical formulation. Users searching for "amine-based drug intermediates" or "pyridine derivatives in medicine" will find this compound highly relevant to their queries.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for 3-phenyl-1-(pyridin-3-yl)propan-1-amine. This aligns with global demands for sustainable chemical processes, a frequently searched topic in academic databases and industry forums. The compound's potential biodegradability and low toxicity profile further enhance its appeal for environmentally conscious applications. Moreover, its structural features are being explored in material science, particularly in the design of organic semiconductors and ligands for catalysis.

The pharmacological profile of 3-phenyl-1-(pyridin-3-yl)propan-1-amine remains an active area of study. Preliminary data suggest interactions with G-protein-coupled receptors (GPCRs), a major target class in modern drug discovery. This connection to signal transduction pathways makes the compound a subject of interest for researchers investigating cell communication and disease mechanisms. Users frequently search for terms like "GPCR modulators" or "small molecule therapeutics," highlighting the relevance of this compound in contemporary biomedical research.

Analytical characterization of CAS No. 1183546-36-2 employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods ensure precise identification and purity assessment, critical for quality control in pharmaceutical manufacturing. The compound's spectral data are often shared in open-access databases, addressing the growing demand for transparent research practices. This transparency is particularly valued by users searching for "chemical characterization standards" or "analytical validation protocols."

In summary, 3-phenyl-1-(pyridin-3-yl)propan-1-amine (CAS No. 1183546-36-2) represents a multifaceted compound with broad implications across pharmaceuticals, materials science, and sustainable chemistry. Its structural complexity and functional versatility make it a compelling subject for ongoing research, resonating with frequently searched topics in drug development and chemical innovation. As scientific understanding evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and medicine.